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Compound of Interest

Compound Name: Atr-IN-14

Cat. No.: B15621049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Atr-IN-14, a research-grade chemical compound. Adherence to these procedures is vital for

maintaining a safe laboratory environment and ensuring regulatory compliance. As a specific

Safety Data Sheet (SDS) for Atr-IN-14 is not readily available, a cautious approach, treating

the compound as hazardous waste, is mandatory. Kinase inhibitors, as a class of compounds,

can have potent biological effects and may present health hazards if not handled and disposed

of correctly.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all recommended safety precautions are in

place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a fully

buttoned laboratory coat, safety glasses with side shields or goggles, and chemical-resistant

gloves.[2]

Ventilation: Handle Atr-IN-14 and its waste in a well-ventilated area, preferably within a

certified chemical fume hood, to avoid the inhalation of any dust or aerosols.[2][3]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][3]
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Storage: Store waste in a designated, secure area away from incompatible materials.[4]

Waste containers should be kept tightly sealed in a cool, dry place.[3][5]

Step-by-Step Disposal Protocol
The primary responsibility for the correct identification and segregation of waste lies with the

laboratory personnel who are most familiar with the materials.[6]

Step 1: Waste Characterization

In the absence of a specific SDS, Atr-IN-14 should be treated as toxic hazardous waste. All

materials that have come into contact with Atr-IN-14 must be considered contaminated and

disposed of as hazardous waste.

Step 2: Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant

disposal.[6]

Solid Waste:

Collect un-used or expired solid Atr-IN-14, and any grossly contaminated items (e.g.,

weighing papers, disposable spatulas), in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Liquid Waste:

Solutions containing Atr-IN-14 should be collected in a dedicated, sealed, and shatter-

proof hazardous waste container.

Ensure the container is compatible with the solvent used.

Do not dispose of liquid waste containing Atr-IN-14 down the drain.[6]

Sharps Waste:
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Needles, syringes, and other contaminated sharps must be disposed of in a designated,

puncture-resistant sharps container labeled for hazardous chemical waste.

Contaminated Labware and PPE:

Gloves, bench paper, pipette tips, and other disposable items that are contaminated with

Atr-IN-14 should be collected in a designated hazardous waste bag or container.

Step 3: Labeling

All waste containers must be clearly and accurately labeled.

The label must include the words "Hazardous Waste."[2]

Identify the full chemical name: "Atr-IN-14".[2]

List all constituents of the waste, including solvents and their approximate concentrations.

Indicate the primary hazards (e.g., "Toxic").

Include the date when the waste was first added to the container.

Step 4: Storage and Pickup

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Follow your institution's established procedures for scheduling a hazardous waste pickup

with the Environmental Health and Safety (EHS) department.[6]

Data Presentation: Waste Management Summary
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Waste Type Container Requirement Disposal Procedure

Solid Atr-IN-14 Waste

Labeled, sealed, leak-proof

container for hazardous

chemical waste.

Segregate from other waste

types. Collect in a designated

container. Arrange for EHS

pickup.

Liquid Atr-IN-14 Waste

Labeled, sealed, shatter-proof

container compatible with the

solvent.

Do not pour down the drain.

Collect in a designated

container. Arrange for EHS

pickup.

Contaminated Sharps

Labeled, puncture-resistant

sharps container for chemical

waste.

Place directly into the sharps

container immediately after

use. Do not overfill. Arrange for

EHS pickup.

Contaminated Labware & PPE

Labeled, sealed plastic bag or

container for hazardous

chemical waste.

Collect all contaminated

disposable items. Seal the

container/bag when full or at

the end of the experiment.

Arrange for EHS pickup.

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control the Spill: If it is safe to do so, contain the spill using appropriate absorbent materials

from a chemical spill kit.

Personal Protection: Wear appropriate PPE, including double gloves, a lab coat, and eye

protection. For larger spills, respiratory protection may be necessary.

Cleanup:
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For solid spills, carefully sweep or vacuum the material (if a HEPA-filtered vacuum is

available) and place it in a labeled hazardous waste container. Avoid generating dust.

For liquid spills, cover with an inert absorbent material, allow it to be fully absorbed, and

then carefully scoop the material into a labeled hazardous waste container.

Decontamination: Decontaminate the spill area with an appropriate cleaning solution, and

dispose of all cleanup materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and the institutional EHS department

according to your facility's protocols.

Mandatory Visualization
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Atr-IN-14 Disposal Workflow

Atr-IN-14 Disposal Workflow

Atr-IN-14 Disposal Workflow
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Caption: Workflow for the safe disposal of Atr-IN-14 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

